Cas no 2092074-89-8 ((2-amino-5-bromo-3-fluorophenyl)(ethyl)imino-lambda6-sulfanone)

• Product Name: (2-amino-5-bromo-3-fluorophenyl)(ethyl)imino-lambda6-sulfanone
• CAS No: 2092074-89-8
• MF: C₈H₁₀BrFN₂OS
• MW: 281.145203113556
• MDL: MFCD30631733
• CID: 5239097
• Update Time: 2025-06-10

(2-amino-5-bromo-3-fluorophenyl)(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (2-amino-5-bromo-3-fluorophenyl)(ethyl)imino-lambda6-sulfanone

• MDL： MFCD30631733
• Inchi： 1S/C8H10BrFN2OS/c1-2-14(12,13)7-4-5(9)3-6(10)8(7)11/h3-4,12H,2,11H2,1H3
• InChI Key： RXTGSXAFQGPRLX-UHFFFAOYSA-N
• SMILES： O=S(CC)(C1C(N)=C(F)C=C(Br)C=1)=N

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 344.0±52.0 °C(Predicted)

Additional information on (2-amino-5-bromo-3-fluorophenyl)(ethyl)imino-lambda6-sulfanone

Recent Advances in the Study of (2-amino-5-bromo-3-fluorophenyl)(ethyl)imino-lambda6-sulfanone (CAS: 2092074-89-8)

The compound (2-amino-5-bromo-3-fluorophenyl)(ethyl)imino-lambda6-sulfanone (CAS: 2092074-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of (2-amino-5-bromo-3-fluorophenyl)(ethyl)imino-lambda6-sulfanone, which serves as a key intermediate in the development of novel sulfonamide-based therapeutics. The presence of both amino and halogen substituents on the phenyl ring, combined with the sulfanone moiety, confers unique electronic and steric properties that enhance its reactivity and binding affinity to biological targets. Researchers have successfully employed this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in cancer and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of (2-amino-5-bromo-3-fluorophenyl)(ethyl)imino-lambda6-sulfanone in selectively inhibiting the activity of a specific kinase involved in tumor proliferation. The study utilized a combination of computational docking and in vitro assays to elucidate the binding mechanism and optimize the compound's pharmacokinetic properties. The results indicated a high degree of selectivity and potency, with minimal off-target effects, making it a promising candidate for further preclinical development.

Another notable advancement involves the application of this compound in the design of covalent inhibitors. The sulfanone group's ability to form reversible covalent bonds with cysteine residues in target proteins has been exploited to develop inhibitors with prolonged residence times and enhanced therapeutic efficacy. Recent work in this area has focused on optimizing the electrophilicity of the sulfanone moiety to balance reactivity and selectivity, thereby reducing potential toxicity.

Beyond its role in drug discovery, (2-amino-5-bromo-3-fluorophenyl)(ethyl)imino-lambda6-sulfanone has also been investigated for its potential as a chemical probe in biological studies. Its ability to selectively modify proteins and enzymes makes it a valuable tool for studying protein function and signaling pathways. For instance, researchers have used this compound to map the active sites of poorly characterized enzymes, providing insights into their catalytic mechanisms and regulatory roles.

Despite these promising developments, challenges remain in the clinical translation of (2-amino-5-bromo-3-fluorophenyl)(ethyl)imino-lambda6-sulfanone-based therapeutics. Issues such as metabolic stability, oral bioavailability, and potential toxicity need to be addressed through further structural optimization and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, (2-amino-5-bromo-3-fluorophenyl)(ethyl)imino-lambda6-sulfanone (CAS: 2092074-89-8) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the development of novel therapeutics and chemical probes. Continued research efforts are expected to unlock its full potential, paving the way for innovative treatments in oncology, inflammation, and beyond.